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Compound of Interest

Compound Name: Dibenzosuberone

Cat. No.: B195587

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Dibenzosuberone, a key intermediate in pharmaceutical synthesis. The following
sections detail its melting point, boiling point, and solubility, supported by established
experimental methodologies.

Physicochemical Data of Dibenzosuberone

The quantitative data for the melting point, boiling point, and solubility of Dibenzosuberone are
summarized in the table below for easy reference and comparison.
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Property Value Conditions

Melting Point 31-34°C

32 - 34 °C[1][2][3]

32 °C[4]

Boiling Point 148 °C[5] at 0.4 hPa /0.3 mmHg
147 - 149 °C at 0.3 mmHg

191-194 °C at 7 hPa

378.3°C at 760 mmHg

Solubility 0.03 g/L in water at 20 °C
Insoluble in water

Experimental Protocols

The following sections describe detailed methodologies for the determination of the key
physicochemical properties of a solid compound like Dibenzosuberone.

1. Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. It is a critical indicator of purity, with pure crystalline compounds typically exhibiting a
sharp melting range of 0.5-1.0°C. Impurities tend to lower and broaden the melting point range.
The capillary tube method is a standard procedure for accurate melting point determination.

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of finely powdered Dibenzosuberone is introduced into
a capillary tube, which is sealed at one end. The tube is then tapped gently to pack the
sample to a height of about 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a heating apparatus,
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such as a Thiele tube or a modern digital melting point apparatus (e.g., Mel-Temp). The
heating medium is typically silicone oil or a metal block.

o Heating and Observation: The apparatus is heated gradually. An initial rapid heating can be
used to determine an approximate melting point. Subsequently, a new sample is heated
slowly, at a rate of about 1-2°C per minute, as the temperature approaches the expected
melting point.

o Data Recording: The temperature at which the first liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.

Sample Preparation Apparatus Setup Measurement Result

Powder Dibenzosuberone ‘—»‘ Pack into Capillary Tube }»4-»‘ Attach Capillary to Thermometer }—»‘ Place in Heating Apparatus }»H»‘ Heat Slowly (1-2°C/min) ‘—»‘ Observe for Phase Change }—»‘ Record Start and End Temperatures ‘,H, Melting Point Range

Click to download full resolution via product page

Workflow for Melting Point Determination.

2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. For substances that may decompose at their atmospheric
boiling point, the boiling point is often determined under reduced pressure.

Methodology: Thiele Tube Method (for small quantities)

o Sample Preparation: A small amount (a few milliliters) of liquid Dibenzosuberone is placed
in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test
tube with the open end downwards.

o Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in
a Thiele tube containing a high-boiling point liquid like mineral oil. The Thiele tube is
designed to ensure uniform heating by convection currents.
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» Heating and Observation: The side arm of the Thiele tube is heated gently. As the
temperature rises, the air trapped in the capillary tube will escape, forming a stream of
bubbles. Heating is continued until a steady stream of bubbles emerges from the capillary
tube.

o Data Recording: The heat source is then removed, and the apparatus is allowed to cool. The
temperature at which the liquid just begins to be drawn back into the capillary tube is
recorded as the boiling point. The atmospheric pressure should also be recorded.

Sample Preparation Apparatus Setup Measurement Result

Place Liquid in Test Tube }—»‘ Insert Inverted Capillary Tube }»H»‘ Attach Test Tube to Thermometer }—»‘ Place Assembly in Thiele Tube }»H»‘ Heat Until Steady Bubbles Emerge ‘—»‘ Gool and Observe ‘—»‘ Record Temperature at Liquid Entry }»H» Boiling Point
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Workflow for Boiling Point Determination.

3. Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The "shake-flask" method is considered the gold standard for determining equilibrium solubility
due to its reliability in achieving a true thermodynamic equilibrium.

Methodology: Shake-Flask Method

o Sample Preparation: An excess amount of solid Dibenzosuberone is added to a known
volume of the solvent (e.g., water, organic solvents) in a flask.

o Equilibration: The flask is sealed and agitated (e.g., using a shaker bath) at a constant
temperature for an extended period, typically 24 to 48 hours, to ensure that equilibrium is
reached.

» Phase Separation: After equilibration, the undissolved solid is separated from the saturated
solution. This is typically achieved by centrifugation or filtration. Care must be taken to avoid
any temperature changes during this step that could alter the solubility.
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¢ Analysis: The concentration of Dibenzosuberone in the clear, saturated solution is then
determined using a suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or
LC/MS. A standard calibration curve is typically used for quantification.

Add Excess Dibenzosuberone to Solvent

i

Agitate at Constant Temperature (24-48h)

i

Separate Solid and Liquid Phases

i

Analyze Solute Concentration in Liquid

i

Calculate Solubility

Result

Solubility (e.g., g/L)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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